Cas no 1365988-24-4 (tert-Butyl 4-bromo-2,6-dimethylphenylcarbamate)

• Product Name: tert-Butyl 4-bromo-2,6-dimethylphenylcarbamate
• CAS No: 1365988-24-4
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• CID: 4591281
• PubChem ID: 56965511
• Update Time: 2025-06-08

tert-Butyl 4-bromo-2,6-dimethylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-bromo-2,6-dimethylphenyl)carbamate
• tert-Butyl 4-bromo-2,6-dimethylphenylcarbamate
• tert-Butyl (4-bromo-2,6-dimethylphenyl)carbamate
• EN300-7070468
• 1,1-Dimethylethyl N-(4-bromo-2,6-dimethylphenyl)carbamate
• 1365988-24-4
• tert-Butyl(4-bromo-2,6-dimethylphenyl)carbamate
• DB-374158
• 1-(Boc-amino)-4-bromo-2,6-dimethylbenzene
• F88195
• CS-0372333
• SCHEMBL25243093
• AKOS014476310
• BS-30748

• MDL： MFCD08703147
• Inchi： 1S/C13H18BrNO2/c1-8-6-10(14)7-9(2)11(8)15-12(16)17-13(3,4)5/h6-7H,1-5H3,(H,15,16)
• InChI Key： IOKQNFVMJIWDEI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.05209g/mol
• Monoisotopic Mass: 299.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3